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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Ravenine is an alkaloid compound isolated from the root bark of Dictamnus dasycarpus.[1] As
with any research compound, proper storage and handling are crucial to ensure its stability,
efficacy, and the safety of laboratory personnel. These application notes provide detailed
protocols and best practices for the storage, handling, and stability assessment of Ravenine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ravenine is provided in the table
below. This information is essential for understanding its behavior in various experimental
settings.
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Property Value Source

Molecular Formula C15H17NO2 InvivoChem[1], PubChem[2]

Molecular Weight 243.30 g/mol InvivoChem[1], PubChem][2]

CAS Number 20105-22-0 InvivoChem[1], PubChem|[2]
Typically exists as a solid at )

Appearance InvivoChem[1]
room temperature

Melting Point 120-121°C InvivoChem[1]

Boiling Point 378.3£41.0 °C at 760 mmHg InvivoChem[1]

N Soluble in DMSO. May have ]
Solubility InvivoChem[1]

low water solubility.

Storage Recommendations

Proper storage is critical to maintain the integrity of Ravenine. The following table summarizes
the recommended storage conditions based on supplier data.

Storage .
Form Duration Source
Temperature
InvivoChem[1],
Powder -20°C 3 years
TargetMol[3]
4°C 2 years InvivoChem[1]
InvivoChem[1],
In Solvent -80°C 6 months - 1 year
TargetMol[3]
-20°C 1 month InvivoChem[1]

Note: Ravenine is stable at room temperature for short periods, such as during shipping.[1]
However, for long-term storage, adherence to the recommended temperatures is essential.

Handling Procedures and Safety Precautions
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As a specific Safety Data Sheet (SDS) for Ravenine is not readily available, a thorough risk
assessment should be conducted before handling. The following are general best practices for
handling chemical compounds in a laboratory setting.

Personal Protective Equipment (PPE):
o Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves.
« If there is a risk of inhalation of the powder, use a properly fitted respirator.

General Handling:

Handle Ravenine in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust when working with the powdered form.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
Spill and Disposal:

 In case of a spill, contain the material and clean the area with an appropriate solvent.
Dispose of the waste in accordance with local, state, and federal regulations.

e Dispose of unused Ravenine and its containers as chemical waste.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

Due to its likely low water solubility, organic solvents are recommended for preparing stock
solutions of Ravenine.

Materials:

o Ravenine powder
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e Dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials
o Calibrated pipettes

Procedure:

o Equilibrate the Ravenine vial to room temperature before opening to prevent moisture
condensation.

» Weigh the desired amount of Ravenine powder using an analytical balance.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

¢ \Vortex or sonicate the solution until the Ravenine is completely dissolved.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -80°C for long-term use or -20°C for short-term use.[1]

Protocol 2: General Protocol for a Long-Term Stability
Study

This protocol provides a framework for assessing the long-term stability of Ravenine under
various storage conditions.

Objective: To determine the stability of Ravenine over an extended period under defined
storage conditions.

Materials:
¢ Ravenine (at least three different batches, if possible)

» Validated stability-indicating analytical method (e.g., HPLC-UV)
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o Climate-controlled stability chambers
e Appropriate storage containers that mimic the intended long-term storage
Procedure:

o Sample Preparation: Prepare multiple aliquots of Ravenine in both solid form and in a
desired solvent at a known concentration.

» Storage Conditions: Place the samples in stability chambers set to the desired long-term
storage conditions (e.g., -20°C, 4°C, and 25°C/60% RH).

o Testing Frequency: Analyze the samples at predetermined time points. For a 12-month study,
a typical frequency would be at 0, 3, 6, 9, and 12 months.

o Analytical Testing: At each time point, test the samples for attributes such as:
o Appearance (visual inspection)
o Assay (potency)
o Purity (presence of degradation products)

o Data Analysis: Compare the results at each time point to the initial (time 0) data to determine
the extent of degradation.

Visualizations
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Workflow for Handling and Preparing Ravenine for Experiments

Receive Ravenine Powder

:

Log and Store at Recommended Temperature
(-20°C for long-term)

:

Equilibrate to Room Temperature

:

Weigh Powder in a Fume Hood

Dissolve in Appropriate Solvent (e.g., DMSO)

Prepare Aliquots for Single Use

:

Store Stock Solution at -80°C

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and preparing Ravenine.
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Factors Affecting the Stability of Ravenine

Environmental Factors Chemical Factors

Light Exposure @ Solvent Type pH of Solution Presence of Oxygen

Ravenine Stability
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Caption: Factors influencing the stability of Ravenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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